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Compound of Interest

Compound Name: DGN549-L

Cat. No.: B12427175 Get Quote

Disclaimer: This document provides a generalized framework for the handling and disposal of

the research chemical DGN549-L, based on its known properties as a DNA alkylator used in

the synthesis of antibody-drug conjugates (ADCs).[1][2][3] As with any novel or hazardous

chemical, researchers must consult the specific Safety Data Sheet (SDS) provided by the

manufacturer and adhere to all institutional and local environmental regulations.[4][5] If an SDS

is unavailable or hazards are unknown, the substance must be treated as particularly

hazardous.[4][6]

Immediate Safety and Hazard Identification
DGN549-L is a potent DNA alkylating agent.[1][2][3] Such compounds are often cytotoxic and

should be handled with extreme caution. Based on its intended use in ADCs for cancer

therapeutics, it is prudent to assume DGN549-L has mutagenic, carcinogenic, or teratogenic

properties.[7][8] Always handle this compound within a certified chemical fume hood or glove

box to minimize exposure.[6]

Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing and flush the affected area with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[6]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[6]
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Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[6]

Spill: Treat any spill as a major event. Evacuate the immediate area and notify your

supervisor and Environmental Health & Safety (EHS) department.[6] Do not attempt to clean

up a spill without appropriate training and personal protective equipment (PPE).

Chemical and Physical Properties Summary
The following table summarizes the known properties of DGN549-L. This data is essential for

determining appropriate handling, storage, and disposal pathways.

Property Value Source

Chemical Name DGN549-L [1][9]

CAS Number 1884276-68-9 [1][9][10]

Molecular Formula C58H58N8O13 [1][10]

Molecular Weight 1075.145 g/mol [1]

Primary Function
DNA Alkylator for ADC

Synthesis
[2][3][11]

Storage Temperature Powder: -20°C for 3 years [1][10]

Step-by-Step Disposal Protocol
Proper disposal requires careful segregation of waste streams to ensure safety and

compliance. Never dispose of DGN549-L or its contaminated materials down the drain or in the

regular trash.[12]

3.1 Personal Protective Equipment (PPE) Requirements Before beginning any disposal

procedure, the following PPE is mandatory:

Appropriate chemical-resistant gloves (e.g., nitrile, neoprene).

Safety goggles or a face shield.
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A lab coat.

3.2 Waste Stream Identification and Segregation The first critical step is to correctly identify the

type of waste. Use the following decision tree to determine the correct waste stream.

Solid Waste Liquid Waste

What is the form of the DGN549-L waste?

Unused/Expired Pure Compound

Pure Solid

Contaminated PPE, weigh boats, etc.

Contaminated Solid

Dissolved in Organic Solvent
(e.g., DMSO, DMF)

Liquid

Aqueous Solution
(e.g., reaction buffer)

First Rinse of Empty Container

Click to download full resolution via product page

Caption: Decision logic for DGN549-L waste stream identification.

3.3 Disposal Procedures by Waste Stream

A. Unused/Expired Pure DGN549-L (Solid Waste)

Container: Place the original vial or container with the unused compound into a larger,

sealable, and clearly labeled hazardous waste container.

Labeling: Affix a hazardous waste label from your institution's EHS department. Clearly write

"DGN549-L" and list it as "Acutely Hazardous Waste" or "Cytotoxic Agent."
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Storage: Store in a designated, secure satellite accumulation area, away from incompatible

materials.[6]

B. Contaminated Solid Waste (e.g., gloves, wipes, pipette tips)

Collection: Place all contaminated solid materials into a dedicated, puncture-resistant, and

sealable hazardous waste container. This is typically a plastic tub or a drum with a lid.

Labeling: Label the container "Acutely Hazardous Solid Waste" and list "DGN549-L" and any

other chemical contaminants.

Storage: Keep the container closed at all times except when adding waste.[12] Store in the

satellite accumulation area.

C. Liquid Waste (Organic or Aqueous Solutions)

Container: Use a dedicated, chemically compatible, and leak-proof waste container (e.g., a

high-density polyethylene or glass bottle). Do not mix incompatible waste streams.[12]

Segregation:

Halogenated Solvents: Collect waste containing solvents like dichloromethane in a

"Halogenated Organic Waste" container.

Non-Halogenated Solvents: Collect waste with solvents like DMSO, DMF, or methanol in a

"Non-Halogenated Organic Waste" container.

Aqueous Waste: Collect waste that is primarily water-based in an "Aqueous Hazardous

Waste" container.

Labeling: Label the container with the full chemical names and estimated percentages of all

components, including DGN549-L.[12]

Storage: Keep the container sealed and within secondary containment to prevent spills.[12]

D. Empty Container Disposal

Rinsing: An empty container that held DGN549-L is still considered hazardous.
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The first rinse of the container must be collected and disposed of as hazardous liquid waste.

[12]

For a highly toxic chemical like DGN549-L, it is best practice to collect the first three rinses

as hazardous waste.[12]

After thorough rinsing, deface the original label and dispose of the container according to

your institution's guidelines for clean glassware or plastic.

Disposal Workflow Visualization
The following diagram outlines the complete workflow from waste generation to final pickup by

EHS.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b12427175?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generation of
DGN549-L Waste

1. Identify Waste Stream
(Solid, Liquid, etc.)

2. Select Appropriate
Hazardous Waste Container

3. Affix EHS Label
& List All Contents

4. Add Waste to Container
in Fume Hood

5. Securely Seal Container

6. Place in Secondary Containment
in Satellite Accumulation Area

7. Request EHS Pickup
(When full or >6 months old)

EHS Collects Waste
for Final Disposal

Click to download full resolution via product page

Caption: Step-by-step workflow for DGN549-L waste management.
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By adhering to these procedures, researchers can ensure the safe and compliant disposal of

DGN549-L, protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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